Cas no 58201-74-4 (1,3-Nonanediol, 3-methyl-)

1,3-Nonanediol, 3-methyl- structure
1,3-Nonanediol, 3-methyl- structure
Product Name:1,3-Nonanediol, 3-methyl-
CAS No:58201-74-4
MF:C10H22O2
MW:174.280483722687
CID:2833414
PubChem ID:10942962
Update Time:2025-04-21

1,3-Nonanediol, 3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Nonanediol, 3-methyl-
    • DTXSID40449171
    • ISUGKXNNUGLMPH-UHFFFAOYSA-N
    • SCHEMBL8316101
    • 58201-74-4
    • 3-methyl-1,3-nonanediol
    • 3-methyl-nonane-1,3-diol
    • 3-methyl-3-hydroxynonan-1-ol
    • Inchi: 1S/C10H22O2/c1-3-4-5-6-7-10(2,12)8-9-11/h11-12H,3-9H2,1-2H3
    • InChI Key: ISUGKXNNUGLMPH-UHFFFAOYSA-N
    • SMILES: OC(C)(CCO)CCCCCC

Computed Properties

  • Exact Mass: 174.161979940Da
  • Monoisotopic Mass: 174.161979940Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 40.5Ų
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